Cas no 13387-16-1 (Benzo[1,2-d:5,4-d']bisthiazole-2,6(3H,5H)-dione(7CI,8CI))

Benzo[1,2-d:5,4-d']bisthiazole-2,6(3H,5H)-dione(7CI,8CI) structure
13387-16-1 structure
Product Name:Benzo[1,2-d:5,4-d']bisthiazole-2,6(3H,5H)-dione(7CI,8CI)
CAS No:13387-16-1
MF:C8H4N2O2S2
MW:224.259558677673
CID:119529
PubChem ID:21815015
Update Time:2025-04-18

Benzo[1,2-d:5,4-d']bisthiazole-2,6(3H,5H)-dione(7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Benzo[1,2-d:5,4-d']bisthiazole-2,6(3H,5H)-dione(7CI,8CI)
    • 3H,5H-benzo[1,2-d,5,4-d']bisthiazole-2,6-dione
    • Benzo[1,2-d:5,4-d]bisthiazole-2,6(3H,5H)-dione (7CI,8CI)
    • 3,5-dihydro-[1,3]thiazolo[4,5-f][1,3]benzothiazole-2,6-dione
    • 13387-16-1
    • Inchi: 1S/C8H4N2O2S2/c11-7-9-3-1-4-6(2-5(3)13-7)14-8(12)10-4/h1-2H,(H,9,11)(H,10,12)
    • InChI Key: GHISFCSZOFBTGN-UHFFFAOYSA-N
    • SMILES: S1C(NC2C=C3C(=CC1=2)SC(N3)=O)=O

Computed Properties

  • Exact Mass: 223.97141972g/mol
  • Monoisotopic Mass: 223.97141972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 109Ų
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.